Cas no 16064-24-7 (7-methoxy-1,4-dihydroquinazolin-4-one)

• Product Name: 7-methoxy-1,4-dihydroquinazolin-4-one
• CAS No: 16064-24-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD17215788
• CID: 137549
• PubChem ID: 135465958
• Update Time: 2025-06-21

7-methoxy-1,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-methoxy-
• 7-METHOXYQUINAZOLIN-4(1H)-ONE
• 7-Methoxyquinazolin-4-ol
• 7-methoxy-1H-quinazolin-4-one
• 7-METHOXY-4(1H)-QUINAZOLINONE
• 7-METHOXY-4(3H)-QUINAZOLINONE
• 7-methoxy-3,4-dihydroquinazolin-4-one
• 7-Methoxy-3H-quinazolin-4-one
• 7-Methoxyquinazolin-4(3H)-one
• PPGWFCHOWMFNRI-UHFFFAOYSA-N
• 4(3H)-Quinazolinone,7-methoxy-
• NE35422
• 7-methoxy-1,4-dihydroquinazolin-4-one
• SY043114
• AKOS006292715
• AKOS015999768
• EN300-123375
• AB10113
• MFCD05742445
• 16064-24-7
• DTXSID30396488
• MFCD17215788
• F15674
• MFCD08460971
• CS-0085445
• Z1198166040
• SCHEMBL147848
• AS-38989

• MDL： MFCD17215788
• Inchi： 1S/C9H8N2O2/c1-13-6-2-3-7-8(4-6)10-5-11-9(7)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： PPGWFCHOWMFNRI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(NC=NC=2C=1)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 0.7

Experimental Properties

• Density: 1.32
• Melting Point: 257-258 ºC
• Boiling Point: 338.7℃ at 760 mmHg
• PSA: 54.98000
• LogP: 0.93170

7-methoxy-1,4-dihydroquinazolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C